molecular formula C14H15Cl2NO2S B6495516 8-(3,4-dichlorobenzoyl)-1-oxa-4-thia-8-azaspiro[4.5]decane CAS No. 1351612-02-6

8-(3,4-dichlorobenzoyl)-1-oxa-4-thia-8-azaspiro[4.5]decane

Cat. No. B6495516
CAS RN: 1351612-02-6
M. Wt: 332.2 g/mol
InChI Key: VJPQSGLDMIRWIX-UHFFFAOYSA-N
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Description

The compound “8-(3,4-dichlorobenzoyl)-1-oxa-4-thia-8-azaspiro[4.5]decane” is a complex organic molecule. It has a spirocyclic structure, which means it contains two rings that share a single atom . The molecular formula of a similar compound is C25H27Cl2N3O4, with an average mass of 504.406 Da .


Synthesis Analysis

The synthesis of similar spiro compounds involves multiple steps and various reagents. For instance, the synthesis of spirotetramat, a compound with a similar spiro structure, involves catalytic hydrogenation, oxidation, and Bucherer–Bergs reaction with 4-methoxycyclohexan-1-one as raw material .


Molecular Structure Analysis

The molecular structure of “this compound” is complex due to its spirocyclic nature. The structure includes a spiro[4.5]decane core, which is a system of two rings (one four-membered and one five-membered) sharing a single atom .


Chemical Reactions Analysis

The chemical reactions involving spiro compounds like “this compound” can be complex. For example, the synthesis of an 8-oxa-2-azaspiro[4.5]decane compound involved reactions based on tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane .

Safety and Hazards

The safety data sheet for a similar compound, decane, indicates that it is a flammable liquid and may be fatal if swallowed and enters airways . It is recommended to keep away from heat/sparks/open flames/hot surfaces and to wear protective gloves/eye protection/face protection .

Future Directions

Research on spiro compounds like “8-(3,4-dichlorobenzoyl)-1-oxa-4-thia-8-azaspiro[4.5]decane” is ongoing, with a focus on their potential biological activity. For instance, 1,3,8-Triazaspiro[4.5]decane derivatives have been studied for their inhibitory effects on permeability transition pores, which are important in ischemia reperfusion injury . Similarly, new 1-thia-4-azaspiro[4.5]decane derivatives have been synthesized and studied for their anticancer activity .

properties

IUPAC Name

(3,4-dichlorophenyl)-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15Cl2NO2S/c15-11-2-1-10(9-12(11)16)13(18)17-5-3-14(4-6-17)19-7-8-20-14/h1-2,9H,3-8H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VJPQSGLDMIRWIX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC12OCCS2)C(=O)C3=CC(=C(C=C3)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15Cl2NO2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

332.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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